Cas no 868974-72-5 (N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-methoxybenzamide)

• Product Name: N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-methoxybenzamide
• CAS No: 868974-72-5
• MF: C₁₇H₁₄ClN₃O₂S₂
• MW: 391.894959926605
• CID: 6545806
• Update Time: 2025-11-06

N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-methoxybenzamide
• Benzamide, N-[5-[[(2-chlorophenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]-3-methoxy-

• Inchi： 1S/C17H14ClN3O2S2/c1-23-13-7-4-6-11(9-13)15(22)19-16-20-21-17(25-16)24-10-12-5-2-3-8-14(12)18/h2-9H,10H2,1H3,(H,19,20,22)
• InChI Key： UXFQKGDQPLVQRS-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC2=CC=CC=C2Cl)S1)(=O)C1=CC=CC(OC)=C1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 7.74±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-methoxybenzamide

N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-methoxybenzamide: A Comprehensive Overview

The compound with CAS No. 868974-72-5, known as N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-methoxybenzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiadiazole ring system with a benzamide moiety and a chlorophenyl substituent. Recent studies have highlighted its promising applications in drug discovery and material science.

The thiadiazole core of this compound is a five-membered heterocyclic ring containing two nitrogen atoms and one sulfur atom. This structure is known for its stability and versatility in forming various chemical bonds. The presence of the methylsulfanyl group attached to the thiadiazole ring adds to the compound's reactivity and selectivity in chemical reactions. Additionally, the 3-methoxybenzamide substituent introduces electronic effects that can influence the compound's solubility and bioavailability.

Recent research has focused on the synthesis and characterization of this compound using advanced spectroscopic techniques such as NMR and IR. These studies have provided insights into its molecular geometry and electronic properties. The compound has been shown to exhibit interesting photophysical properties, making it a candidate for applications in optoelectronic materials.

In the field of pharmacology, N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-methoxybenzamide has demonstrated potential as a lead compound for drug development. Its ability to interact with specific biological targets has been explored in vitro, showing promising results in inhibiting certain enzymes associated with neurodegenerative diseases. Furthermore, computational studies have predicted its favorable pharmacokinetic profile, suggesting it could be a viable candidate for further preclinical testing.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized the reaction conditions to achieve high yields and purity. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact.

Another area of interest is the study of this compound's interactions with biological systems. Preliminary toxicity studies indicate that it has low cytotoxicity against normal cells, which is a critical factor for its potential use as a therapeutic agent. However, further research is needed to fully understand its safety profile and mechanism of action.

In conclusion, N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-methoxybenzamide represents a fascinating example of how modern chemical synthesis and advanced characterization techniques can lead to innovative compounds with diverse applications. As research continues to uncover its full potential, this compound may play a significant role in advancing both chemical science and medicinal research.